Cas no 2710812-77-2 ((2,6-Dichloro-3-ethylphenyl)(methyl)sulfane)

• Product Name: (2,6-Dichloro-3-ethylphenyl)(methyl)sulfane
• CAS No: 2710812-77-2
• MF: C₉H₁₀Cl₂S
• MW: 221.146699428558
• CID: 6795238
• PubChem ID: 171368213
• Update Time: 2025-05-19

(2,6-Dichloro-3-ethylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2710812-77-2
• MFCD34771254
• (2,6-Dichloro-3-ethylphenyl)(methyl)sulfane

• Inchi： 1S/C9H10Cl2S/c1-3-6-4-5-7(10)9(12-2)8(6)11/h4-5H,3H2,1-2H3
• InChI Key： KKWXXNCGBMGKEF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CC)Cl)SC

Computed Properties

• Exact Mass: 219.9880269g/mol
• Monoisotopic Mass: 219.9880269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Additional information on (2,6-Dichloro-3-ethylphenyl)(methyl)sulfane

Comprehensive Overview of (2,6-Dichloro-3-ethylphenyl)(methyl)sulfane (CAS No. 2710812-77-2)

(2,6-Dichloro-3-ethylphenyl)(methyl)sulfane (CAS No. 2710812-77-2) is a specialized organosulfur compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical intermediates and agrochemical research. This compound, characterized by its dichloro-substituted phenyl ring and methylsulfanyl group, offers a versatile scaffold for synthetic chemists exploring structure-activity relationships (SAR) in drug discovery.

The growing interest in sulfur-containing compounds like (2,6-Dichloro-3-ethylphenyl)(methyl)sulfane aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly investigating how such molecules can contribute to catalysis or serve as ligands in metal-organic frameworks (MOFs). Its CAS No. 2710812-77-2 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening projects.

From a molecular design perspective, the 2,6-dichloro substitution pattern provides steric hindrance that influences regioselectivity in further derivatization reactions. This feature makes it valuable for developing customized chemical building blocks, particularly in heterocyclic chemistry. Laboratories focusing on pesticide formulation or crop protection agents often explore this compound's potential due to its lipophilic character and bioavailability.

Recent patent literature indicates that derivatives of (2,6-Dichloro-3-ethylphenyl)(methyl)sulfane are being evaluated for their biological activity against various enzyme targets. The ethyl group at the 3-position introduces an interesting variable for molecular docking studies, especially in computational chemistry approaches to drug design. These aspects contribute to its rising popularity in medicinal chemistry forums and research publications.

Analytical characterization of CAS 2710812-77-2 typically involves advanced techniques such as NMR spectroscopy (particularly 13C and 1H NMR), high-resolution mass spectrometry (HRMS), and HPLC purity analysis. The compound's chromatographic behavior and stability profile are critical parameters for quality control in fine chemical production. Many contract research organizations (CROs) now include this substance in their custom synthesis portfolios.

In the context of industrial applications, the methylsulfanyl moiety presents opportunities for further functionalization through oxidation reactions to yield sulfoxides or sulfones. This transformability makes (2,6-Dichloro-3-ethylphenyl)(methyl)sulfane particularly valuable for creating diverse chemical libraries in combinatorial chemistry. Such libraries are essential for hit-to-lead optimization in modern drug discovery pipelines.

Environmental considerations regarding chlorinated aromatic compounds have led to improved synthetic methodologies for CAS 2710812-77-2, emphasizing atom economy and waste reduction. These advancements address the green chemistry principles that dominate current chemical manufacturing discussions. The compound's structure-property relationships are also being studied through quantitative structure-activity relationship (QSAR) models to predict its environmental fate.

The supply chain for (2,6-Dichloro-3-ethylphenyl)(methyl)sulfane has expanded significantly, with specialty chemical suppliers offering it in various packaging configurations from milligram-scale for research to kilogram quantities for process development. Proper storage conditions (typically inert atmosphere and low temperature) are crucial to maintain its chemical integrity over time, as noted in material safety data sheets.

Future research directions for this compound may explore its potential in material science applications, particularly as a precursor for functionalized polymers or advanced materials. The combination of its aromatic system and sulfur functionality could enable innovations in conductive materials or molecular sensors. Such interdisciplinary applications demonstrate how 2710812-77-2 bridges traditional organic chemistry with cutting-edge nanotechnology research.